Cas no 1343828-03-4 (5-(Oxolan-3-yl)-1,2,4-oxadiazole-3-carboxylic acid)

• Product Name: 5-(Oxolan-3-yl)-1,2,4-oxadiazole-3-carboxylic acid
• CAS No: 1343828-03-4
• MF: C₇H₈N₂O₄
• MW: 184.149421691895
• CID: 5717238
• PubChem ID: 63382908
• Update Time: 2025-06-12

5-(Oxolan-3-yl)-1,2,4-oxadiazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(oxolan-3-yl)-1,2,4-oxadiazole-3-carboxylicacid
• EN300-1119912
• 1343828-03-4
• 5-(oxolan-3-yl)-1,2,4-oxadiazole-3-carboxylic acid
• AKOS012689136
• 5-(Oxolan-3-yl)-1,2,4-oxadiazole-3-carboxylic acid

• Inchi： 1S/C7H8N2O4/c10-7(11)5-8-6(13-9-5)4-1-2-12-3-4/h4H,1-3H2,(H,10,11)
• InChI Key： YPQKMVSHINNJMT-UHFFFAOYSA-N
• SMILES： O1CCC(C2=NC(C(=O)O)=NO2)C1

Computed Properties

• Exact Mass: 184.04840674g/mol
• Monoisotopic Mass: 184.04840674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 85.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 5-(Oxolan-3-yl)-1,2,4-oxadiazole-3-carboxylic acid

Introduction to 5-(Oxolan-3-yl)-1,2,4-oxadiazole-3-carboxylic acid (CAS No. 1343828-03-4)

5-(Oxolan-3-yl)-1,2,4-oxadiazole-3-carboxylic acid, identified by the CAS number 1343828-03-4, is a heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential biological activities. This compound belongs to the oxadiazole family, which is well-known for its broad spectrum of pharmacological applications. The presence of both an oxolane ring and an oxadiazole moiety in its structure imparts distinct reactivity and functionality, making it a valuable scaffold for drug discovery and development.

The structure of 5-(Oxolan-3-yl)-1,2,4-oxadiazole-3-carboxylic acid features a central oxadiazole ring connected to an oxolane substituent at the 5-position. The carboxylic acid group at the 3-position further enhances its chemical versatility, allowing for various modifications and derivatization strategies. This dual functionality has been exploited in several synthetic pathways, enabling the creation of novel derivatives with tailored biological properties.

In recent years, there has been a surge in research focused on heterocyclic compounds as potential therapeutic agents. Among these, oxadiazoles have emerged as particularly promising due to their ability to interact with biological targets in multiple ways. The 5-(Oxolan-3-yl)-1,2,4-oxadiazole-3-carboxylic acid molecule has been studied for its potential applications in anti-inflammatory, antimicrobial, and anticancer therapies. Its unique structure allows it to modulate various enzymatic pathways and cellular processes, making it a rich area for medicinal chemistry exploration.

One of the most compelling aspects of 5-(Oxolan-3-yl)-1,2,4-oxadiazole-3-carboxylic acid is its synthetic accessibility. The compound can be readily prepared through multi-step organic synthesis involving condensation reactions and cyclization processes. This ease of preparation has facilitated its use in high-throughput screening campaigns and library synthesis efforts aimed at identifying novel bioactive molecules. The ability to modify different parts of the molecule while retaining its core structural framework has led to the discovery of several potent derivatives with improved pharmacokinetic profiles.

Recent studies have highlighted the biological activity of 5-(Oxolan-3-yl)-1,2,4-oxadiazole-3-carboxylic acid in vitro and in vivo. For instance, researchers have demonstrated its efficacy in inhibiting certain inflammatory cytokines and enzymes associated with chronic diseases. Additionally, preliminary experiments have shown promising results in terms of anticancer activity, where the compound exhibits selective toxicity toward tumor cells without significant toxicity to normal cells. These findings underscore the potential of this molecule as a lead compound for further drug development.

The pharmacological properties of 5-(Oxolan-3-yl)-1,2,4-oxadiazole-3-carboxylic acid are further enhanced by its ability to cross biological membranes due to its lipophilic nature. This characteristic is crucial for drug delivery systems where membrane permeability plays a critical role in determining bioavailability. Moreover, the presence of both polar (carboxylic acid) and non-polar (oxolane ring) functional groups allows for versatile interactions with biological targets, including proteins and nucleic acids.

In conclusion, 5-(Oxolan-3-yl)-1,2,4-oxadiazole-3-carboxylic acid (CAS No. 1343828-03-4) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups and synthetic accessibility makes it an attractive candidate for further exploration in medicinal chemistry. As research continues to uncover new applications and derivatives, this compound is poised to play a significant role in the development of next-generation pharmaceuticals.